5-chloro-2-[(2-phenoxyethyl)sulfanyl]-1H-1,3-benzodiazole

• IUPAC Name: 6-chloro-2-(2-phenoxyethylsulfanyl)-1H-benzimidazole
• InChI: InChI=1S/C15H13ClN2OS/c16-11-6-7-13-14(10-11)18-15(17-13)20-9-8-19-12-4-2-1-3-5-12/h1-7,10H,8-9H2,(H,17,18)
• InChI Key: XNKXRKJPWWCRPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCSC2=NC3=C(N2)C=C(C=C3)Cl
• Molecular Formula: C15H13ClN2OS
• Molecular Weight: 304.8 g/mol
• CAS No.: 867041-79-0

Description

5-chloro-2-[(2-phenoxyethyl)sulfanyl]-1H-1,3-benzodiazole is a useful research compound. Its molecular formula is C15H13ClN2OS and its molecular weight is 304.79. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Agents

A study by Sah et al. (2014) explored the synthesis of formazans from a Mannich base derived from a similar compound, 5-(4-Chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole. The synthesized compounds displayed moderate antimicrobial activity against various bacterial and fungal strains, indicating potential applications in developing antimicrobial agents (Sah et al., 2014).

Antifungal Activity

Łukowska-Chojnacka et al. (2016) synthesized new tetrazole derivatives containing benzothiazole, benzoxazole, or phenylsulfonyl moiety by reacting aryltetrazole with similar compounds. These compounds showed significant antifungal activity against several moulds and yeast, demonstrating their potential as novel antifungal agents (Łukowska-Chojnacka et al., 2016).

Electrochemical Studies

Mandić et al. (2004) conducted electrochemical studies on compounds including 2-hydroxy-5-sulfophenyl-azo-benzoic acids, which have structural similarities to the compound . These studies are essential for understanding the electrochemical behavior of such compounds, which is valuable in various scientific applications (Mandić et al., 2004).

Antibacterial Metabolites

Zhang et al. (2008) isolated new sulfur-containing phenolic compounds from a terrestrial fungus, which showed antibacterial activities. This research highlights the potential of similar sulfur-containing compounds in the development of new antibacterial agents (Zhang et al., 2008).

Anticonvulsant and Anti-inflammatory Activities

Bhat et al. (2016) synthesized a new series of oxadiazole derivatives bearing 3-chloro-2-fluoro phenyl moiety, which have structural similarities to the compound . These compounds exhibited notable anticonvulsant and anti-inflammatory activities, suggesting similar potential applications for 5-chloro-2-[(2-phenoxyethyl)sulfanyl]-1H-1,3-benzodiazole (Bhat et al., 2016).